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Compound of Interest

4-(Bromomethyl)-1-fluoro-2-
Compound Name:
methoxybenzene

Cat. No.: B135417

Essential Safety and Handling Guide for 4-
(Bromomethyl)-1-fluoro-2-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 4-(Bromomethyl)-1-fluoro-2-methoxybenzene (CAS No. 141080-73-1).
Adherence to these procedures is essential for ensuring laboratory safety and maintaining
experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Bromomethyl)-1-fluoro-2-methoxybenzene is a chemical that requires careful handling
due to its potential health hazards. Based on available safety data sheets, it is classified as a
substance that can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 4-(Bromomethyl)-1-fluoro-2-
methoxybenzene
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PPE Category

Specification

Purpose

Hand Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber).

To prevent skin contact and
irritation.[2][3][4]

Eye/Face Protection

Use chemical safety goggles
or a face shield as described
by OSHA's eye and face

protection regulations.[2][3]

To protect eyes from splashes
and prevent serious eye

damage.[3]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat is the

minimum requirement.[2][3]

To prevent skin contact with

the chemical.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[2]
A fume hood is the preferred

engineering control.

To prevent inhalation of
vapors, which may cause

respiratory tract irritation.[1]

Operational Plan for Safe Handling

A systematic approach to handling 4-(Bromomethyl)-1-fluoro-2-methoxybenzene is crucial to
minimize exposure and ensure a safe laboratory environment.

Step-by-Step Handling Protocol:
e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[2]

o Gather all necessary PPE as specified in Table 1 and inspect for any damage before use.
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o Prepare all necessary equipment and reagents before handling the chemical to minimize
the duration of handling.

e Handling:
o Wear the prescribed PPE at all times.

o Avoid direct contact with the substance. Do not get it in your eyes, on your skin, or on your
clothing.[2]

o Do not breathe mist, vapors, or spray.[2]
o Use only non-sparking tools to prevent ignition sources.[4]
o Keep the container tightly closed when not in use.[4]
e Storage:
o Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.[2][4]
o Store locked up.[3][5]

o Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[2]

The logical flow for safe handling is illustrated in the diagram below.
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Safe Handling Workflow for 4-(Bromomethyl)-1-fluoro-2-methoxybenzene

[Verify Fume Hood Operation]
[Inspect and Don PPE]

[Transfer Chemical in Fume Hoodj
[Keep Container Sealed]

[Store in Cool, Dry, Ventilated Areaj
[Separate from Incompatiblesj

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of 4-(Bromomethyl)-1-fluoro-2-
methoxybenzene.

Disposal Plan

Proper disposal of 4-(Bromomethyl)-1-fluoro-2-methoxybenzene and its containers is critical
to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
» Waste Identification:

o This chemical waste must be classified as hazardous. Consult local, regional, and national
hazardous waste regulations for complete and accurate classification.[2]

» Waste Collection:
o Collect waste in a designated, properly labeled, and sealed container.
o Do not mix with other waste streams unless compatibility is confirmed.
o Disposal Procedure:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[3][4]

o Do not allow the chemical to enter drains or waterways.[2][4]

The procedural flow for the disposal of this chemical is outlined in the diagram below.
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Disposal Workflow for 4-(Bromomethyl)-1-fluoro-2-methoxybenzene

( Segregate Waste )
( Label Waste Container )
Temporary Storage

( Store in Designated Area )

(Arrange for Licensed Waste Hauler)
( Complete Waste Manifest )
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Caption: Procedural workflow for the safe disposal of 4-(Bromomethyl)-1-fluoro-2-
methoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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